4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95%
Overview
Description
4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95%, also known as 4-DMPB, is a phenolic acid that has been used in various scientific research applications. It is a colorless crystalline solid with a melting point of 177-179°C and a molecular weight of 222.25 g/mol. It is a naturally occurring compound found in various plant species, and has been used in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. 4-DMPB has been studied for its potential applications in medicine, agriculture, and industry due to its unique chemical and biological properties.
Mechanism of Action
The mechanism of action of 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% is not fully understood. However, it is known to act as an inhibitor of COMT, which is an enzyme involved in the metabolism of catecholamines. By inhibiting this enzyme, 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% may be able to reduce the levels of catecholamines in the body, which may have beneficial effects in the treatment of Parkinson’s disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% are not well understood. However, it is known to act as an inhibitor of COMT, which may have beneficial effects in the treatment of Parkinson’s disease. Additionally, it has been used in studies of the effects of estrogens on the development of breast cancer, and as a tool for studying the metabolism of various compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% in lab experiments include its low cost, ease of synthesis, and its ability to act as an inhibitor of COMT. The main limitation of using 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% in lab experiments is that its mechanism of action is not fully understood, and its biochemical and physiological effects are not well understood.
Future Directions
The potential future directions for research on 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine, agriculture, and industry. Additionally, further studies could be done on its potential use as a tool for studying the metabolism of various compounds, and its potential use in the synthesis of various pharmaceuticals, agrochemicals, and other compounds.
Synthesis Methods
4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% can be synthesized by various methods. One method involves the reaction of 3-methylbenzoic acid with 3,5-dimethoxybenzaldehyde in the presence of a catalytic amount of sulfuric acid. The reaction yields 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% in a yield of 95%. This method is relatively simple and cost-effective.
Scientific Research Applications
4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% has been used in scientific research for various applications. It has been used as an inhibitor of the enzyme catechol-O-methyltransferase (COMT) in studies of Parkinson’s disease. 4-(3,5-Dimethoxyphenyl)-3-methylbenzoic acid, 95% has also been used in studies of the effects of estrogens on the development of breast cancer. Additionally, it has been used in studies of the effects of herbicides on plant growth and development, and as a tool for studying the metabolism of various compounds.
properties
IUPAC Name |
4-(3,5-dimethoxyphenyl)-3-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-10-6-11(16(17)18)4-5-15(10)12-7-13(19-2)9-14(8-12)20-3/h4-9H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVLLZRMZJUGECZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC(=C2)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30690857 |
Source
|
| Record name | 3',5'-Dimethoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261980-79-3 |
Source
|
| Record name | 3',5'-Dimethoxy-2-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
